Cas no 77334-11-3 (3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)-)

3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)- structure
77334-11-3 structure
Product Name:3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)-
CAS No:77334-11-3
MF:C11H12O3
MW:192.211183547974
CID:530562
PubChem ID:69246637
Update Time:2025-04-19

3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)-
    • 4-(3-hydroxy-4-methoxyphenyl)but-3-en-2-one
    • DTXSID20740097
    • 77334-11-3
    • AKOS017414401
    • SY300106
    • 4-(3-hydroxy-4-methoxyphenyl)-3-buten-2-one
    • Inchi: 1S/C11H12O3/c1-8(12)3-4-9-5-6-11(14-2)10(13)7-9/h3-7,13H,1-2H3
    • InChI Key: BWJQTZKTOVCXOW-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C=CC(C)=O)=CC=1O

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.5Ų
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